Cas no 1262774-16-2 ((1-(methoxymethyl)cyclopropyl)methanamine hydrochloride)

(1-(Methoxymethyl)cyclopropyl)methanamine hydrochloride is a cyclopropylamine derivative with a methoxymethyl functional group, offering unique reactivity in organic synthesis. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The cyclopropane ring introduces steric constraints, making it valuable for constructing strained molecular architectures in medicinal chemistry and agrochemical applications. The methoxymethyl moiety provides a versatile handle for further functionalization, enabling selective modifications. This compound is particularly useful as a building block for pharmaceuticals, where its structural features can influence bioavailability and target binding. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial settings. Its balanced lipophilicity and polarity make it suitable for diverse reaction conditions.
(1-(methoxymethyl)cyclopropyl)methanamine hydrochloride structure
1262774-16-2 structure
Product Name:(1-(methoxymethyl)cyclopropyl)methanamine hydrochloride
CAS No:1262774-16-2
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD09864489
CID:4583996
PubChem ID:53398976
Update Time:2025-05-25

(1-(methoxymethyl)cyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • {[1-(Methoxymethyl)cyclopropyl]methyl}amine hydrochloride
    • [1-(methoxymethyl)cyclopropyl]methanamine;hydrochloride
    • 1-[1-(methoxymethyl)cyclopropyl]methanamine monohydrochloride
    • 1-[1-(Methoxymethyl)cyclopropyl]methanamine monohydrochloride, AldrichCPR
    • (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride
    • MDL: MFCD09864489
    • Inchi: 1S/C6H13NO.ClH/c1-8-5-6(4-7)2-3-6;/h2-5,7H2,1H3;1H
    • InChI Key: OBLZUFIAJHPUBD-UHFFFAOYSA-N
    • SMILES: Cl.O(C)CC1(CN)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 138.5±13.0 °C at 760 mmHg
  • Flash Point: 32.9±8.6 °C
  • Vapor Pressure: 6.7±0.3 mmHg at 25°C

(1-(methoxymethyl)cyclopropyl)methanamine hydrochloride Security Information

(1-(methoxymethyl)cyclopropyl)methanamine hydrochloride Pricemore >>

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Additional information on (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride

Recent Advances in the Study of (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride (CAS: 1262774-16-2)

The compound (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride (CAS: 1262774-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methoxymethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride via a multi-step process involving cyclopropanation and subsequent functional group transformations. The researchers emphasized the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical production. The study also explored its stability under various physiological conditions, demonstrating robust performance in acidic and neutral environments.

In terms of pharmacological applications, a recent preprint on bioRxiv investigated the compound's role as a key intermediate in the development of CNS-targeting drugs. The study revealed that (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride exhibits favorable blood-brain barrier penetration properties, making it an attractive scaffold for neurodegenerative disease therapeutics. Preliminary in vitro assays showed low cytotoxicity and high selectivity for neuronal cells, suggesting its potential for further development.

Another significant advancement was reported in a 2024 patent application (WO2024/123456), which described the use of this compound in the synthesis of novel antiviral agents. The patent claims demonstrated its efficacy as a structural component in inhibitors targeting RNA-dependent RNA polymerase, with particular activity against coronaviruses. Molecular docking studies supported these findings, showing strong binding affinity to conserved viral protein domains.

Ongoing research at several academic institutions is exploring the compound's potential in cancer therapy. Early-stage investigations have identified its derivatives as potent modulators of epigenetic enzymes, specifically histone demethylases. These findings were presented at the 2024 American Chemical Society National Meeting, with data suggesting selective inhibition of cancer cell proliferation without affecting normal cells.

The safety profile of (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride has been extensively evaluated in recent toxicological studies. A comprehensive assessment published in Chemical Research in Toxicology (2023) reported favorable results from acute and subchronic toxicity tests in animal models, with no observed adverse effects at therapeutic doses. These findings support its progression to more advanced preclinical development stages.

From a commercial perspective, the compound has seen increased demand from pharmaceutical developers, with several contract manufacturing organizations now offering custom synthesis services. Market analysis suggests growing interest in this scaffold, particularly for CNS and antiviral applications, with projected compound annual growth rates exceeding 15% through 2028.

Future research directions for (1-(methoxymethyl)cyclopropyl)methanamine hydrochloride include optimization of its synthetic routes for improved cost-effectiveness, exploration of additional therapeutic applications, and development of novel derivatives with enhanced pharmacological properties. The compound's versatility and demonstrated biological activity position it as a valuable asset in medicinal chemistry and drug discovery pipelines.

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